Cas no 502435-30-5 (Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI))

Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI) structure
502435-30-5 structure
Product Name:Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI)
CAS No:502435-30-5
MF:C8H10FNO
MW:155.169505596161
CID:1022669
PubChem ID:45090605
Update Time:2025-09-21

Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI)
    • 2-fluoro-4-methoxy-N-methylaniline
    • 502435-30-5
    • EN300-6773069
    • DB-273754
    • AKOS006332430
    • A1-23638
    • DTXSID40666664
    • (2-fluoro-4-methoxy-phenyl)-methyl-amine
    • SCHEMBL3117689
    • BENZENAMINE, 2-FLUORO-4-METHOXY-N-METHYL-
    • (2-Fluoro-4-methoxyphenyl)-methylamine
    • Inchi: 1S/C8H10FNO/c1-10-8-4-3-6(11-2)5-7(8)9/h3-5,10H,1-2H3
    • InChI Key: VGQWAHHRMXIKSC-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1NC)OC

Computed Properties

  • Exact Mass: 155.074642105g/mol
  • Monoisotopic Mass: 155.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 21.3Ų

Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI) Pricemore >>

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A2B Chem LLC
AG37014-2.5g
Benzenamine, 2-fluoro-4-methoxy-N-methyl- (9CI)
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